Cas no 484-94-6 (1-fluoro-2-methoxy-3-nitro-benzene)

• Product Name: 1-fluoro-2-methoxy-3-nitro-benzene
• CAS No: 484-94-6
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD06656241
• CID: 37700
• PubChem ID: 598606
• Update Time: 2025-04-18

1-fluoro-2-methoxy-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-methoxy-3-nitrobenzene
• 2-Fluoro-6-nitroanisole
• 1-FLUORO-2-METHOXY-3-NITRO-BENZENE
• 3-FLUORO-2-METHOXYNITROBENZENE
• 2-Fluor-6-nitro-anisol
• 2-fluoro-6-nitro-anisole
• 2-nitro-6-fluoroanisole
• 3-fluoro-2-methoxy-1-nitrobenzene
• BENZENE,1-FLUORO-2-METHOXY-3-NITRO
• fluoro-2 nitro-6 anisole
• Anisole,2-fluoro-6-nitro- (6CI,8CI)
• 1-Fluoro-2-methoxy-3-nitrobenzene #
• CS-0183754
• MFCD06656241
• AB1453
• BENZENE, 1-FLUORO-2-METHOXY-3-NITRO-
• MB03875
• 484-94-6
• SY017382
• Nitrobenzene, 3-fluoro-2-methoxy-
• DTXSID40344657
• SCHEMBL589644
• FT-0632200
• A25248
• DS-16222
• AKOS006343726
• DB-024096
• DTXCID00295732
• 1-fluoro-2-methoxy-3-nitro-benzene

• MDL： MFCD06656241
• Inchi： 1S/C7H6FNO3/c1-12-7-5(8)3-2-4-6(7)9(10)11/h2-4H,1H3
• InChI Key： RVPBBFKWSJLAPD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03300
• Monoisotopic Mass: 171.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.321
• Boiling Point: 266.4℃ at 760 mmHg
• Flash Point: 114.9℃
• Refractive Index: 1.521
• PSA: 55.05000
• LogP: 2.26570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers